Cas no 921509-71-9 (N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 921509-71-9
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6479620
• Update Time: 2025-06-08

N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide
• Acetamide, 2-[[2-(3-methyl-1-piperidinyl)-8-quinolinyl]oxy]-N-(phenylmethyl)-

• Inchi： 1S/C24H27N3O2/c1-18-7-6-14-27(16-18)22-13-12-20-10-5-11-21(24(20)26-22)29-17-23(28)25-15-19-8-3-2-4-9-19/h2-5,8-13,18H,6-7,14-17H2,1H3,(H,25,28)
• InChI Key： MFFFBWHVJWQJNA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)COC1=C2C(=CC=C1)C=CC(N1CCCC(C)C1)=N2

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 648.1±55.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide

N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921509-71-9): An Overview of a Potent Chemical Compound in Pharmaceutical Research

N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide, with the CAS number 921509-71-9, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a piperidine ring, and a benzyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline core is a well-known scaffold in medicinal chemistry, often associated with antimalarial and anticancer properties. The presence of the methyl group on the piperidine ring adds to the compound's lipophilicity and may influence its pharmacokinetic properties. The benzyl substituent further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the potential of N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation, key factors in the progression of these diseases.

In addition to its neuroprotective properties, N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide has also been investigated for its potential as an antiproliferative agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The antiproliferative activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical development.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy in human subjects. Clinical trials are essential for evaluating these aspects and determining the optimal dosing regimens. Early-phase clinical trials have shown that N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide is well-tolerated by patients, with minimal adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The future outlook for N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide is promising. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborations between academic institutions and pharmaceutical companies are crucial for accelerating the development process and bringing this compound closer to market approval.

In conclusion, N-benzyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921509-71-9) represents a significant advancement in pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for treating various diseases. Continued research and clinical evaluation will be essential in realizing its full therapeutic potential.